N-(4-bromophenyl)-2-(2-nitroethyl)benzenecarboxamide
Description
N-(4-bromophenyl)-2-(2-nitroethyl)benzenecarboxamide, also known as BNE, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BNE belongs to the class of compounds known as nitroaromatics, which are characterized by the presence of a nitro group (-NO2) attached to an aromatic ring.
Scientific Research Applications
Synthesis and Structural Analysis
Researchers have synthesized and characterized compounds structurally related to N-(4-bromophenyl)-2-(2-nitroethyl)benzenecarboxamide to explore their physical and chemical properties. For example, the study on the synthesis and crystal structure of N-hydroxy-5-bromophenyl-2-carboxamidine showcases the methodological approaches to creating such compounds and their detailed structural analysis through X-ray diffraction. This foundational work is crucial for understanding the chemical behavior and potential applications of similar compounds in various fields (Chi Hong-xun, 2011).
Materials Science Applications
In the realm of materials science, the synthesis of luminescent covalent-organic polymers (COPs) using monomers related to N-(4-bromophenyl)-2-(2-nitroethyl)benzenecarboxamide has demonstrated significant potential. These COPs exhibit high surface areas, hydrothermal stability, and sensitivity to nitroaromatic explosives, highlighting their utility in detecting explosives and small organic molecules. Such materials offer innovative solutions for security and environmental monitoring (Zhonghua Xiang & D. Cao, 2012).
Potential Biomedical Applications
The investigation of benzothiophene carboxamide derivatives as inhibitors of Plasmodium falciparum enoyl‐ACP reductase presents a promising avenue for antimalarial drug development. Derivatives of compounds structurally similar to N-(4-bromophenyl)-2-(2-nitroethyl)benzenecarboxamide have shown potent inhibitory activity against the PfENR enzyme, crucial for the survival of malaria parasites. This research underscores the potential of such compounds in crafting new antimalarial therapies (T. Banerjee et al., 2011).
properties
IUPAC Name |
N-(4-bromophenyl)-2-(2-nitroethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O3/c16-12-5-7-13(8-6-12)17-15(19)14-4-2-1-3-11(14)9-10-18(20)21/h1-8H,9-10H2,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVTDJARQNFEEFI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-bromophenyl)-2-(2-nitroethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-5,6,7,8-tetrahydronaphthalene-2-carboxamide](/img/structure/B2574225.png)
![2-[(4-Phenoxyphenyl)amino]pyridine-3-sulfonamide](/img/structure/B2574227.png)
![1-(Azidomethyl)-3,3-dimethyl-2-oxabicyclo[2.1.1]hexane](/img/structure/B2574233.png)
![N-benzyl-3-{[(4-ethylphenyl)(methyl)amino]sulfonyl}-4-phenylthiophene-2-carboxamide](/img/structure/B2574235.png)
![(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)acrylamide](/img/structure/B2574241.png)
